Cas no 52565-58-9 (1-(4-phenyl-[2]pyridyl)-ethanone)

• Product Name: 1-(4-phenyl-[2]pyridyl)-ethanone
• CAS No: 52565-58-9
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 5975852
• PubChem ID: 21816813
• Update Time: 2025-06-27

1-(4-phenyl-[2]pyridyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-phenyl-[2]pyridyl)-ethanone
• Ethanone, 1-(4-phenyl-2-pyridinyl)-
• 1-(4-Phenyl-2-pyridinyl)ethanone
• EN300-6495741
• Z2181999320
• 52565-58-9
• 1-(4-phenylpyridin-2-yl)ethan-1-one
• DTXSID001301671

• Inchi： 1S/C13H11NO/c1-10(15)13-9-12(7-8-14-13)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： FUMHVLMTCDBADZ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=NC=CC(C2=CC=CC=C2)=C1)C

Computed Properties

• Exact Mass: 197.084063974g/mol
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.098±0.06 g/cm3(Predicted)
• Boiling Point: 343.1±30.0 °C(Predicted)
• pka: 2.72±0.10(Predicted)

Additional information on 1-(4-phenyl-[2]pyridyl)-ethanone

Introduction to 1-(4-phenyl-[2]pyridyl)-ethanone (CAS No. 52565-58-9)

1-(4-phenyl-[2]pyridyl)-ethanone, identified by its Chemical Abstracts Service (CAS) number 52565-58-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This organic molecule, featuring a phenyl group and a [2]pyridyl substituent, has garnered attention due to its versatile structural properties and potential applications in drug development. The compound's unique framework, combining a ketone functional group with a pyridine-based heterocycle, positions it as a valuable intermediate in synthesizing bioactive molecules.

The structural composition of 1-(4-phenyl-[2]pyridyl)-ethanone includes a central carbon atom double-bonded to an oxygen atom, forming the characteristic ketone moiety. This is flanked by an ethyl chain and a 4-phenyl-[2]pyridyl group. The phenyl ring contributes aromatic stability, while the pyridine ring introduces nitrogen-based interactions that are crucial for binding to biological targets. Such structural features make it an attractive candidate for further derivatization and exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules incorporating pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are frequently employed in the design of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The presence of the phenyl group in 1-(4-phenyl-[2]pyridyl)-ethanone enhances its lipophilicity, which is often desirable for oral bioavailability and membrane permeability. This balance between hydrophobicity and hydrophilicity makes the compound a promising scaffold for developing novel therapeutic agents.

One of the most compelling aspects of 1-(4-phenyl-[2]pyridyl)-ethanone is its potential as a precursor in synthesizing small-molecule inhibitors. Researchers have been exploring its utility in creating ligands that interact with specific protein targets. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on enzymes involved in cancer pathways. The nitrogen atoms within the pyridine ring provide hydrogen bonding opportunities, enabling precise molecular recognition with biological receptors. This characteristic is particularly valuable in designing selective inhibitors that minimize off-target effects.

The synthesis of 1-(4-phenyl-[2]pyridyl)-ethanone typically involves multi-step organic reactions, often starting from readily available phenethylamine derivatives or pyridine precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These synthetic routes not only highlight the compound's synthetic accessibility but also showcase the ingenuity of modern organic chemistry techniques in constructing intricate molecular architectures.

Recent advancements in computational chemistry have further enhanced the understanding of 1-(4-phenyl-[2]pyridyl)-ethanone's properties. Molecular modeling studies have been instrumental in predicting its binding affinity to various biological targets, aiding in the rational design of drug candidates. These simulations provide insights into how modifications to the phenyl or pyridine moieties could optimize activity and selectivity. Such computational approaches are becoming indispensable tools in modern drug discovery pipelines.

The pharmacological potential of 1-(4-phenyl-[2]pyridyl)-ethanone extends beyond oncology applications. Emerging research suggests its relevance in addressing neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate neurotransmitter systems makes it an intriguing candidate for developing therapeutics that can alleviate symptoms or slow disease progression. Preclinical studies are ongoing to evaluate its efficacy and safety profiles in animal models.

In addition to its therapeutic applications, 1-(4-phenyl-[2]pyridyl)-ethanone has shown promise as a chemical probe for understanding disease mechanisms. By interacting with specific biological pathways, researchers can gain insights into how disruptions in these pathways contribute to pathology. This knowledge can pave the way for more targeted interventions and personalized medicine strategies.

The chemical diversity offered by 1-(4-phenyl-[2]pyridyl)-ethanone also makes it a valuable tool for chemists developing new methodologies. Its unique structure allows for diverse functionalization patterns, enabling chemists to explore novel reaction pathways and develop innovative synthetic strategies. Such explorations not only advance fundamental chemistry but also contribute to the broader arsenal of tools available for drug development.

As research continues to uncover new applications for 1-(4-phenyl-[2]pyridyl)-ethanone, collaborations between academic institutions and pharmaceutical companies are likely to increase. These partnerships will facilitate rapid translation of laboratory findings into clinical candidates, bringing much-needed treatments to patients worldwide. The compound's multifaceted potential ensures that it will remain a topic of interest for years to come.

In conclusion,1-(4-phenyl-[2]pyridyl)-ethanone (CAS No. 52565-58-9) represents a fascinating molecule with significant implications for pharmaceutical research and development. Its structural features, combined with its synthetic versatility and pharmacological promise, position it as a cornerstone compound in modern medicinal chemistry. As advancements continue to unfold, this compound is poised to play an increasingly important role in addressing some of humanity's most pressing health challenges.